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Compound of Interest

Compound Name: Methyl 2-butynoate

Cat. No.: B1360289 Get Quote

CAS Number: 23326-27-4 Molecular Weight: 98.10 g/mol [1]

This technical guide provides an in-depth overview of methyl 2-butynoate, a versatile reagent

in organic synthesis, with a particular focus on its applications in drug discovery and

development. This document outlines its chemical and physical properties, spectroscopic data,

synthesis, and key reactions, including detailed experimental protocols.

Chemical and Physical Properties
Methyl 2-butynoate, also known as methyl tetrolate, is a colorless to yellow liquid with a fruity

odor.[2] It is soluble in organic solvents but insoluble in water.[2] A summary of its key

physicochemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₅H₆O₂ [2][3][4]

CAS Number 23326-27-4 [3][4]

Molecular Weight 98.10 g/mol [1]

Appearance Clear colorless to yellow liquid [2]

Boiling Point 140.9 ± 9.0 °C at 760 mmHg

Density 1.0 ± 0.1 g/cm³

Flash Point 45.0 °C

Refractive Index
1.4360 to 1.4380 (20°C, 589

nm)

Solubility
Soluble in organic solvents,

insoluble in water
[2]

Spectroscopic Data
The structural confirmation of methyl 2-butynoate is typically achieved through a combination

of spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://orbit.dtu.dk/files/245508070/ejoc.202100370_1_.pdf
https://orgsyn.org/demo.aspx?prep=CV7P0334
https://www.researchgate.net/figure/Simplified-reaction-scheme-of-methyl-butanoate-35_fig7_316374164
https://orgsyn.org/demo.aspx?prep=CV7P0334
https://www.researchgate.net/figure/Simplified-reaction-scheme-of-methyl-butanoate-35_fig7_316374164
https://www.researchgate.net/publication/244779816_Transformations_of_Methyl_2-Benzoylamino-2-oxobutanoate_The_Synthesis_of_Oxazolo45-cquinoline_and_1-Substituted_1H-Imidazole-4-carboxylate_Derivatives
https://orbit.dtu.dk/files/245508070/ejoc.202100370_1_.pdf
https://orbit.dtu.dk/files/245508070/ejoc.202100370_1_.pdf
https://www.benchchem.com/product/b1360289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Features

¹H NMR

The proton nuclear magnetic resonance (¹H

NMR) spectrum shows characteristic signals for

the two methyl groups.

¹³C NMR

The carbon-13 nuclear magnetic resonance (¹³C

NMR) spectrum displays signals for the five

distinct carbon atoms, including the two sp-

hybridized carbons of the alkyne and the

carbonyl carbon of the ester.

Infrared (IR) Spectroscopy

The infrared (IR) spectrum exhibits a strong

absorption band for the C=O stretching of the

ester group and a characteristic absorption for

the C≡C triple bond.

Mass Spectrometry (MS)

The mass spectrum shows the molecular ion

peak corresponding to the molecular weight of

the compound.

Synthesis of Methyl 2-butynoate
Methyl 2-butynoate is commonly synthesized via the Fischer esterification of 2-butynoic acid

with methanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification of 2-
Butynoic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-butynoic acid in an excess of methanol.

Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., sulfuric acid or p-

toluenesulfonic acid) to the solution.

Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

excess methanol under reduced pressure.

Extraction: Dissolve the residue in an organic solvent (e.g., diethyl ether or ethyl acetate)

and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid

catalyst, followed by washing with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be further purified by distillation to yield pure

methyl 2-butynoate.

Synthesis of Methyl 2-butynoate

2-Butynoic Acid

Fischer Esterification
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Caption: Synthesis of Methyl 2-butynoate via Fischer Esterification.

Applications in Organic Synthesis
Methyl 2-butynoate is a valuable building block in organic synthesis due to the reactivity of its

electron-deficient alkyne, which can participate in a variety of chemical transformations. It is
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particularly useful in the construction of complex molecules, including heterocyclic compounds

and carbocycles, which are often key scaffolds in drug molecules.

Diels-Alder Reaction
Methyl 2-butynoate can act as a dienophile in Diels-Alder reactions to form six-membered

rings. The electron-withdrawing nature of the ester group activates the alkyne for [4+2]

cycloaddition with a wide range of dienes.

Experimental Protocol: Diels-Alder Reaction of Methyl 2-
butynoate

Reaction Setup: In a sealed tube or a round-bottom flask equipped with a reflux condenser,

dissolve methyl 2-butynoate and the diene in a suitable solvent (e.g., toluene or xylene).

Reaction: Heat the reaction mixture to the desired temperature (often ranging from 80 to 150

°C) and stir for several hours to days. Monitor the reaction progress by TLC or GC-MS.

Work-up: Upon completion, cool the reaction mixture to room temperature and remove the

solvent under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford

the desired Diels-Alder adduct.
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Diels-Alder Reaction Workflow
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Diels-Alder Adduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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